Cas no 78718-05-5 (1-Pentanethiol, 2,2,4-trimethyl-)

• Product Name: 1-Pentanethiol, 2,2,4-trimethyl-
• CAS No: 78718-05-5
• MF: C₈H₁₈S
• MW: 146.293521404266
• CID: 4187554
• PubChem ID: 12893652
• Update Time: 2025-05-23

1-Pentanethiol, 2,2,4-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 1-Pentanethiol, 2,2,4-trimethyl-
• SCHEMBL9283350
• AKOS006278981
• VLFPZLXCVGDYOD-UHFFFAOYSA-N
• 2,2,4-trimethylpentane-1-thiol
• EN300-6963424
• 78718-05-5

• Inchi： 1S/C8H18S/c1-7(2)5-8(3,4)6-9/h7,9H,5-6H2,1-4H3
• InChI Key： VLFPZLXCVGDYOD-UHFFFAOYSA-N
• SMILES： C(S)C(C)(C)CC(C)C

Computed Properties

• Exact Mass: 146.11292175Da
• Monoisotopic Mass: 146.11292175Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 74.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thiols Alkylthiols

Additional information on 1-Pentanethiol, 2,2,4-trimethyl-

Introduction to 1-Pentanethiol, 2,2,4-trimethyl- (CAS No. 78718-05-5)

1-Pentanethiol, 2,2,4-trimethyl- is a specialized organic compound that has garnered significant attention in the field of organic chemistry and pharmaceutical research due to its unique structural properties and potential applications. This compound, identified by the CAS number 78718-05-5, belongs to the thiol class of molecules, characterized by the presence of a sulfur-hydrogen (SH) group. The specific substitution pattern in its molecular structure, featuring 2,2,4-trimethyl groups, imparts distinct chemical reactivity and makes it a subject of interest for synthetic chemists and biologists exploring novel biochemical pathways.

The molecular formula of 1-Pentanethiol, 2,2,4-trimethyl- is C₇H₁₄S, reflecting its composition of seven carbon atoms, fourteen hydrogen atoms, and one sulfur atom. The arrangement of these atoms results in a branched alkyl chain with a thiol functional group at one end. This structural configuration not only influences its physical and chemical properties but also opens up possibilities for diverse applications in medicinal chemistry and material science.

In recent years, the study of thiols has expanded considerably due to their role as bioactive molecules and intermediates in drug synthesis. Thiols are known for their ability to participate in redox reactions, making them valuable in biochemical processes. The 2,2,4-trimethyl substituents in 1-Pentanethiol, 2,2,4-trimethyl- enhance its stability and reactivity profile compared to simpler pentanethiols. This stability is crucial for applications where controlled reaction conditions are required.

One of the most compelling aspects of 1-Pentanethiol, 2,2,4-trimethyl- is its potential use as a building block in the synthesis of more complex organic molecules. Researchers have been exploring its utility in creating novel ligands for metal complexes and in designing new catalysts. The thiol group can coordinate with transition metals, forming stable complexes that exhibit catalytic activity in various organic transformations. These metal-thiol complexes have been investigated for their roles in oxidation reactions and as catalysts in polymerization processes.

The pharmaceutical industry has also shown interest in 1-Pentanethiol, 2,2,4-trimethyl- due to its structural similarity to certain bioactive compounds. Thiols are known to be involved in various biological pathways and have been implicated in the development of drugs targeting neurological disorders and inflammation. While direct therapeutic applications of this specific compound are still under investigation, its derivatives have shown promise as intermediates in synthesizing potential drug candidates.

Recent studies have highlighted the role of substituted thiols like 1-Pentanethiol, 2,2,4-trimethyl- in material science. For instance, they have been explored as additives to improve the performance of lubricants and as components in corrosion inhibitors. The ability of thiols to form disulfide bonds makes them useful in creating cross-linked polymers with enhanced mechanical properties. These findings underscore the versatility of thiolic compounds beyond traditional biochemical applications.

The synthesis of 1-Pentanethiol, 2,2,4-trimethyl- typically involves multi-step organic reactions starting from readily available precursors such as isobutyl bromide or isobutyl chloride. The introduction of the thiol group at the terminal position requires careful control of reaction conditions to avoid unwanted side products. Advances in synthetic methodologies have made it possible to produce this compound with high purity and yield.

In conclusion,1-Pentanethiol, with its CAS number 78718-05-5, represents an intriguing molecule with broad potential applications across multiple scientific disciplines. Its unique structural features make it a valuable tool for synthetic chemists seeking new ways to manipulate molecular structures for pharmaceuticals or advanced materials. As research continues to uncover new functionalities and uses for thiols like this one,1-Pentanethiol, its significance is likely to grow further, driving innovation in both academic laboratories and industrial settings.